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Compound of Interest

Compound Name: 1-Chloroadamantane

Cat. No.: B1585529 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the melting and boiling point data for 1-
chloroadamantane, a key intermediate in the synthesis of various adamantane derivatives

used in medicinal chemistry and materials science. The document details experimental

protocols for its synthesis and purification, which are crucial for obtaining accurate physical

property measurements.

Physicochemical Data of 1-Chloroadamantane
The melting and boiling points of 1-chloroadamantane are critical parameters for its

characterization, purification, and application in various synthetic protocols. The data, compiled

from multiple sources, are presented below.
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Property Value Notes

Melting Point 163 - 166 °C[1][2][3]

This range is consistently

reported across multiple

sources.[4][5][6][7]

165 - 166 °C (lit.)[4][5][6][7]

The "lit." designation indicates

a value taken from scientific

literature.

Boiling Point 232.8 °C[2][3] At a pressure of 760 mmHg.

211.58 °C[4][5]
This is noted as a rough

estimate.

Experimental Protocols
Accurate determination of melting and boiling points is contingent on the purity of the

compound. The following sections detail established methods for the synthesis and purification

of 1-chloroadamantane.

Two primary high-yield synthetic routes to 1-chloroadamantane are commonly employed,

starting from either adamantane or 1-adamantanol.

1. Chlorination of Adamantane:

This method involves the direct electrophilic substitution of a hydrogen atom at the bridgehead

position of adamantane.

Reagents: Adamantane, tert-butyl chloride (t-BuCl), and aluminum chloride (AlCl₃) in a

carbon tetrachloride (CCl₄) solvent.[8]

Procedure:

To a solution of adamantane in CCl₄, add AlCl₃ as a catalyst.

Add t-BuCl to the mixture.

Stir the reaction at room temperature for 4 hours.
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Upon completion, the reaction is quenched, and the product is extracted.

Purification is typically achieved through chromatography.

Yield: This method has been reported to achieve a yield of 90.5%.[8]

2. Catalytic Chlorination of 1-Adamantanol:

This approach utilizes a heterogeneous catalyst for the conversion of 1-adamantanol to 1-
chloroadamantane.

Reagents: 1-Adamantanol, a catalyst system comprising an iron salt (e.g., FeCl₃ or

Fe(OAc)₂), metallic titanium, and a polymer (such as polybutadiene or polyisoprene), with

chloroform (CHCl₃) serving as both the chlorinating agent and the solvent.[8][9]

Procedure:

The active catalyst is prepared by heating the iron salt, titanium, and polymer in

chloroform.[9]

1-Adamantanol is added to the prepared catalyst mixture.

The reaction proceeds at room temperature for approximately 30 minutes to 1 hour.[8][9]

The product can then be isolated from the reaction mixture.

Yield: This method is highly efficient, with reported yields in the range of 92-94%.[8][9]

To obtain a sharp and accurate melting point, the crude 1-chloroadamantane must be purified.

Crystallization: The compound can be crystallized from aqueous methanol (MeOH).[4] It has

also been noted to crystallize from methanol at a temperature of -70°C.[4]

Sublimation: A highly effective method for purifying adamantane derivatives is sublimation. 1-
Chloroadamantane can be sublimed at 100°C under a vacuum of 12 torr.[4]

Visualized Experimental Workflow
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The following diagram illustrates a generalized workflow for the synthesis and purification of 1-
chloroadamantane, leading to its characterization.
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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and industry.
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